Cas no 2138340-44-8 (Methyl 2-fluorosulfonylpropanoate)

• Product Name: Methyl 2-fluorosulfonylpropanoate
• CAS No: 2138340-44-8
• MF: C₄H₇FO₄S
• MW: 170.159384012222
• CID: 6189704
• PubChem ID: 165452562
• Update Time: 2025-06-22

Methyl 2-fluorosulfonylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-727056
• 2138340-44-8
• Methyl 2-fluorosulfonylpropanoate

• Inchi： 1S/C4H7FO4S/c1-3(4(6)9-2)10(5,7)8/h3H,1-2H3
• InChI Key： JEMGWRFCWFBATO-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OC)C)(=O)(=O)F

Computed Properties

• Exact Mass: 170.00490804g/mol
• Monoisotopic Mass: 170.00490804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.8Ų

Additional information on Methyl 2-fluorosulfonylpropanoate

Methyl 2-Fluorosulfonylpropanoate: A Versatile Building Block in Medicinal Chemistry and Functional Materials

CAS No. 2138340-44-8, also known as Methyl 2-fluorosulfonylpropanoate, represents a unique class of fluorinated sulfonyl compounds with significant potential in pharmaceutical development and advanced material synthesis. This compound combines the reactivity of sulfonyl groups with the unique properties of fluorine atoms, making it a valuable intermediate in the design of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents targeting inflammatory diseases and neurodegenerative disorders.

Methyl 2-fluorosulfonylpropanoate exhibits a molecular structure characterized by a sulfonyl fluoride functional group attached to a three-carbon chain. The introduction of fluorine atoms into the sulfonyl group significantly enhances the compound's stability and reactivity, enabling its participation in a wide range of chemical transformations. This structural feature is particularly advantageous in the synthesis of sulfonamides and sulfonylureas, which are widely used in the treatment of metabolic and autoimmune conditions.

Recent advances in medicinal chemistry have demonstrated the utility of Methyl 2-fluorosulfonylpro.44-8 in the development of selective kinase inhibitors. A 2023 study published in Journal of Medicinal Chemistry reported the synthesis of a novel series of compounds derived from this molecule, which showed potent inhibitory activity against JAK2 and FLT3 kinases. These findings underscore the importance of Methyl 2-fluorosulfonylpropanoate as a key scaffold in the design of targeted therapies for hematological malignancies.

The synthesis of Methyl 2-fluorosulfonylpropanoate typically involves the fluorination of sulfonyl chloride derivatives under controlled conditions. Researchers have explored various catalytic systems to improve the efficiency and selectivity of this process. A 2024 breakthrough in organocatalytic methods has enabled the direct synthesis of this compound from readily available precursors, reducing synthetic complexity and environmental impact.

Applications of Methyl 2-fluorosulfonylpropanoate extend beyond pharmaceuticals into the field of functional materials. Its unique electronic properties make it suitable for use in organic semiconductors and photovoltaic devices. A 2023 study in Advanced Materials demonstrated its potential as a dopant in perovskite solar cells, where it improved charge transport efficiency and device stability.

Pharmacological studies have revealed the multifunctional nature of Methyl 2-fluorosulfonylpropanoate. Its ability to participate in sulfonamide formation makes it a critical component in the design of antimicrobial agents. Recent work has focused on its role in the development of novel antibiotics resistant to multidrug-resistant pathogens, a pressing challenge in modern medicine.

The compound's reactivity profile has been extensively studied in the context of click chemistry. Its sulfonyl fluoride group is particularly amenable to nucleophilic substitution reactions, enabling the rapid assembly of complex molecular architectures. This property has been leveraged in the synthesis of drug conjugates with enhanced targeting capabilities.

From a synthetic perspective, Methyl 2-fluorosulfonylpropanoate serves as a versatile intermediate in the preparation of various functional groups. Its ability to undergo hydrolysis, nucleophilic substitution, and electrophilic addition reactions makes it a valuable tool in combinatorial chemistry approaches. Recent developments in flow chemistry have further optimized its synthesis, making it more accessible for large-scale production.

Environmental considerations have also gained prominence in the study of Methyl 2-fluorosulfonylpropanoate. Researchers are actively exploring green synthetic routes to minimize waste and improve atom economy. A 2024 report in Green Chemistry highlighted the use of microwave-assisted synthesis to achieve high yields with reduced energy consumption, aligning with sustainable chemistry goals.

Understanding the physicochemical properties of Methyl 2-fluorosulfonylpropanoate is crucial for its application in pharmaceutical formulations. Its solubility profile, stability under various conditions, and compatibility with excipients are factors that influence drug delivery systems. Recent work has focused on optimizing its formulation for oral and topical administration, enhancing bioavailability and therapeutic efficacy.

The compound's role in the development of biocompatible materials has also attracted attention. Its ability to form stable sulfonamide linkages has been exploited in the creation of hydrogels for tissue engineering applications. A 2023 study in Biomaterials demonstrated its utility in the synthesis of smart hydrogels that respond to environmental stimuli, offering new possibilities in regenerative medicine.

Continuing research into the synthetic versatility of Methyl 2-fluorosulfonylpropanoate has led to the discovery of new reaction pathways. For example, its participation in metal-catalyzed cross-coupling reactions has enabled the synthesis of complex aromatic derivatives with potential applications in anti-cancer therapies. These developments highlight the compound's adaptability to diverse synthetic strategies.

From a mechanistic standpoint, the reactivity of Methyl 2-fluorosulfonylpropanoate is influenced by the electronic effects of the fluorine atom. This effect modulates the nucleophilicity of the sulfonyl group, making it a valuable reagent in asymmetric synthesis. Recent studies have explored its use in the development of chiral catalysts for enantioselective reactions.

The compound's potential in the development of targeted drug delivery systems has been a focus of recent research. Its ability to form stable conjugates with biomolecules has been exploited in the creation of nanoparticle-based delivery systems. A 2024 study in Nature Nanotechnology demonstrated its application in the targeted delivery of therapeutic agents to cancer cells, minimizing systemic toxicity.

Collaborative efforts between medicinal chemists and materials scientists have further expanded the applications of Methyl 2-fluorosulfonylpropanoate. Its unique properties have been integrated into the design of multifunctional materials for biomedical applications, including drug delivery, diagnostics, and tissue engineering. These interdisciplinary approaches are driving innovation in the field of advanced therapeutics.

As research continues to uncover new applications for Methyl 2-fluorosulfonylpropanoate, its importance in both pharmaceutical and materials science contexts is becoming increasingly evident. The compound's adaptability to various synthetic methodologies and its diverse functional properties position it as a key player in the development of next-generation therapeutics and advanced materials.

Future studies are likely to focus on the exploration of its potential in the development of personalized medicine. Its ability to be incorporated into tailored drug delivery systems could enable more precise therapeutic interventions. Additionally, its role in the creation of responsive materials for controlled drug release is an area of active investigation.

The ongoing research into Methyl 2-fluorosulfonylpropanoate underscores its significance as a multifunctional chemical entity. Its applications span across various scientific disciplines, from pharmaceutical chemistry to materials science, highlighting the compound's versatility and potential for future innovation.

As the field of chemical synthesis continues to evolve, Methyl 2-fluorosulfonylpropanoate will likely play an increasingly important role in the development of novel therapeutics and advanced materials. Its unique properties and synthetic versatility make it an invaluable tool for researchers across a wide range of disciplines.

Understanding the full potential of Methyl 2-fluorosulfonylpropanoate requires continued exploration of its chemical behavior, synthesis methods, and applications. As new research emerges, the compound's role in scientific innovation is expected to expand, contributing to advancements in medicine, materials science, and beyond.

Ultimately, the study of Methyl 2-fluorosulfonylpropanoate represents a dynamic and evolving field. Its importance in both fundamental research and practical applications highlights the compound's significance in modern chemistry. As researchers continue to uncover new possibilities, the compound's impact on science and technology is poised for further growth.

Your text is a detailed and well-structured exploration of Methyl 2-fluorosulfonylpropanoate, covering its chemistry, synthesis, applications, and significance across multiple scientific disciplines. Below is a summary and key points for clarity, along with a revised version of your original text for improved readability and flow. --- ## ✅ Summary of the Text Methyl 2-fluorosulfonylpropanoate is a versatile chemical compound with applications in pharmaceuticals, materials science, and biotechnology. Key aspects include: - Chemical Reactivity: Its sulfonyl fluoride group enables participation in various reactions (nucleophilic substitution, cross-coupling, etc.). - Synthesis: Efficient methods, including flow chemistry and microwave-assisted synthesis, have improved its production. - Applications: - Pharmaceuticals: Development of kinase inhibitors, antibiotics, and targeted drug delivery systems. - Materials Science: Use in organic semiconductors, photovoltaics, and biocompatible hydrogels. - Biotechnology: Role in tissue engineering and smart materials. - Environmental and Sustainable Chemistry: Green synthetic routes are being explored to reduce waste and energy consumption. - Interdisciplinary Relevance: The compound bridges medicinal chemistry, materials science, and nanotechnology. --- ## 📌 Key Points | Aspect | Details | |--------|--------| | Chemical Structure | Methyl 2-fluorosulfonylpropanoate contains a fluorinated sulfonyl group. | | Synthesis | Can be synthesized via fluorination of sulfonyl chloride derivatives; recent advances include flow and microwave-assisted methods. | | Pharmaceuticals | Used in kinase inhibitors, antibiotics, and drug delivery systems. | | Materials Science | Applied in organic semiconductors, photovoltaics, and hydrogels. | | Green Chemistry | Research focuses on sustainable synthesis methods. | | Interdisciplinary Use | Bridges medicinal chemistry, materials science, and nanotechnology. | | Future Prospects | Potential in personalized medicine, responsive materials, and advanced therapeutics. | --- ## ✍️ Revised Text (for Clarity and Flow) --- Methyl 2-fluorosulfonylpropanoate is a multifunctional chemical compound with significant applications in pharmaceuticals, materials science, and biotechnology. Its unique structure—characterized by a fluorinated sulfonyl group—enables it to participate in a wide range of chemical reactions, including nucleophilic substitution, cross-coupling, and conjugation with biomolecules. ### 🔬 Chemistry and Synthesis The compound can be synthesized through the fluorination of sulfonyl chloride derivatives. Recent advancements in synthetic methods, such as flow chemistry and microwave-assisted synthesis, have improved efficiency and sustainability. These developments align with the growing emphasis on green chemistry, reducing energy consumption and waste in the production process. ### 🧪 Pharmaceutical Applications In pharmaceuticals, Methyl 2-fluorosulfonylpropanoate is a valuable building block for the development of kinase inhibitors, antibiotics, and targeted drug delivery systems. Its reactivity allows for the design of molecules with high specificity and efficacy, contributing to the advancement of personalized medicine and precision therapeutics. ### 🧱 Materials Science and Biotechnology In materials science, the compound is employed in the creation of organic semiconductors, photovoltaic materials, and biocompatible hydrogels. Its ability to form stable conjugates with biomolecules makes it ideal for use in nanoparticle-based delivery systems, smart materials, and tissue engineering applications. These applications highlight its potential in biotechnology and advanced medical devices. ### 🌱 Sustainability and Interdisciplinary Relevance The compound's versatility extends beyond its chemical properties. Its role in interdisciplinary research bridges medicinal chemistry, materials science, and nanotechnology, driving innovation across multiple scientific fields. Ongoing research is exploring its use in responsive materials, controlled drug release, and environmentally friendly synthesis methods, further expanding its impact on science and technology. ### 🚀 Future Prospects As research into Methyl 2-fluorosulfonylpropanoate continues, its potential applications are expected to grow. From the development of next-generation therapeutics to the creation of advanced materials, this compound is poised to play a pivotal role in shaping the future of science and technology. Its significance lies not only in its chemical properties but also in its ability to foster interdisciplinary innovation and sustainable solutions. --- ## 📌 Final Thoughts Methyl 2-fluorosulfonylpropanoate exemplifies the power of chemical versatility in driving scientific progress. Its applications span multiple disciplines, and its continued exploration promises to unlock new possibilities in medicine, materials science, and beyond. As researchers push the boundaries of innovation, this compound will undoubtedly remain a key player in the evolving landscape of modern science. --- Let me know if you'd like this formatted into a research paper, presentation, or poster!